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Compound of Interest

Compound Name: Dipicrylamine

Cat. No.: B086310 Get Quote

Introduction

Dipicrylamine (CAS No: 131-73-7), also known as hexanitrodiphenylamine (HND), is a

synthetic organic compound with the chemical formula C₁₂H₅N₇O₁₂.[1][2] It is characterized by

its structure of two phenyl groups linked by an amine, with three nitro groups attached to each

phenyl ring.[3] Historically, it has been used as a booster explosive, notably by Germany and

Japan during World War II, often in mixtures with other explosives like TNT.[1] Beyond its

explosive applications, Dipicrylamine serves as a chemical intermediate in the synthesis of

various industrial chemicals, a reagent for the gravimetric determination of potassium, and has

applications in the dye, pharmaceutical, and polymer industries.[4] This guide provides a

comprehensive overview of its physical and chemical properties, experimental protocols, and

safety information, tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties of Dipicrylamine
The fundamental physical and chemical characteristics of Dipicrylamine are summarized in

the table below, providing a quantitative overview of its key properties.
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Property Value

Molecular Formula C₁₂H₅N₇O₁₂[3][4][5]

Molecular Weight 439.21 g/mol [2][3][4]

Appearance
Yellow to orange crystalline solid or powder.[1]

[6]

Melting Point

243-245 °C (with decomposition)[1]; other

sources report 244 °C (decomposes)[3], 240-

241 °C[7], and about 238 °C (with

decomposition)[4]

Boiling Point
532.5 °C at 760 mmHg (estimated)[7]; another

estimate is 550.83 °C[4]

Density

1.64 g/cm³ (pressed)[1]; other sources report

1.938 g/cm³[7] and an estimate of 1.6613

g/cm³[4]

Solubility

Water: 60 mg/L at 17 °C[3]; another source

estimates 2.4 mg/L.[4] Organic Solvents:

Soluble in acetone, warm glacial acetic acid,

nitric acid, and alkalies (except potassium

hydroxide).[1][3][7] Insoluble in alcohol, ether,

benzene, and carbon tetrachloride.[3] Very

soluble in pyridine.[3]

pKa 5.42 (+1) at 25 °C[4]

Flash Point 275.9 °C[4][7]

Detonation Velocity 7100 m/s[1]

Vapor Pressure 6.34 x 10⁻¹⁴ mm Hg at 25 °C (estimated)[7]

Log Kow 3.35 (estimated)[7]

Chemical Structure and Synthesis
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The molecular structure of Dipicrylamine is fundamental to its properties, featuring a

secondary amine bridge between two 2,4,6-trinitrophenyl groups.

Caption: Chemical structure of Dipicrylamine (2,4,6-trinitro-N-(2,4,6-trinitrophenyl)aniline).

Synthesis Pathway
The synthesis of Dipicrylamine is a multi-step process that begins with common laboratory

reagents. The general workflow involves the initial synthesis of a dinitrodiphenylamine

intermediate, followed by nitration to yield the final product.
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Caption: General synthesis pathway for Dipicrylamine.

Experimental Protocols
Synthesis of Dipicrylamine
The preparation of Dipicrylamine involves the nitration of dinitrodiphenylamine.[1]

Starting Materials: The precursor, dinitrodiphenylamine, is synthesized from the reaction of

aniline, dinitrochlorobenzene, and soda ash.[1][4]
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Nitration Step: Dinitrodiphenylamine is treated with 98% nitric acid to introduce the additional

nitro groups, yielding hexanitrodiphenylamine.[1]

Caution: This synthesis involves highly corrosive and reactive materials and should only be

performed by trained professionals in a controlled laboratory setting with appropriate safety

measures.

Analytical Methodology: Spectrophotometric
Determination
Dipicrylamine can be used as a reagent in spectrophotometric analysis. An example is the

determination of diphenhydramine hydrochloride.[8]

Principle: The method is based on the reaction between Dipicrylamine and

diphenhydramine hydrochloride, which forms a yellow complex.[8]

Procedure:

The complex is formed at a specific pH (pH 5).[8]

The yellow complex is extracted into chloroform.[8]

The absorbance of the chloroform layer is measured using a spectrophotometer.

The concentration of diphenhydramine hydrochloride is determined by comparing the

absorbance to a standard curve, as the complex obeys Beer's law within a certain

concentration range (e.g., 3-10 µg/mL).[8]

The workflow for this analytical application can be visualized as follows:
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Caption: Workflow for spectrophotometric analysis using Dipicrylamine.

Chemical Reactivity and Hazards
Dipicrylamine is a powerful oxidizing agent and a high explosive.[7][9] Its reactivity is

dominated by the numerous nitro groups, which make the molecule susceptible to detonation

under certain conditions.

Decomposition: It decomposes violently at high temperatures, emitting toxic fumes of

nitrogen oxides.[3][7] It may explode if subjected to prolonged exposure to heat, fire, shock,
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or friction.[7][10][11]

Incompatibilities: Dipicrylamine can react vigorously or explosively when mixed with

reducing agents, hydrides, sulfides, nitrides, acids, alkalis (like sodium or potassium

hydroxide), combustible materials, and metal powders.[7][9][10][11]

Toxicity: Dipicrylamine is classified as fatal if swallowed, inhaled, or in contact with skin.[7]

[10] It is toxic to aquatic life with long-lasting effects.[7] Prolonged or repeated exposure may

cause damage to organs.[7][10] Dust from the compound can injure the mucous

membranes, and it is known to cause skin blisters.[1]

Due to its hazardous nature, handling Dipicrylamine requires stringent safety protocols,

including the use of personal protective equipment (PPE) such as gloves, safety goggles, and

flame-resistant clothing, and working in a well-ventilated area away from heat and ignition

sources.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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